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Compound of Interest

Compound Name: Voxtalisib

Cat. No.: B1684596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to address challenges with Voxtalisib solubility in aqueous buffers. The

following information is designed to assist researchers in achieving consistent and reliable

experimental results.

Introduction to Voxtalisib
Voxtalisib (also known as XL765 or SAR245409) is a potent, orally bioavailable small

molecule that acts as a dual inhibitor of phosphatidylinositol 3-kinase (PI3K) and the

mechanistic target of rapamycin (mTOR).[1][2] By targeting both kinases in the PI3K/mTOR

signaling pathway, Voxtalisib can inhibit tumor cell growth and promote apoptosis, making it a

subject of interest in cancer research.[3] However, its hydrophobic nature presents significant

solubility challenges in aqueous solutions, a common hurdle for many kinase inhibitors.[4]

Quantitative Solubility Data
Voxtalisib is sparingly soluble in aqueous buffers.[5] Its solubility is significantly higher in

organic solvents, with dimethyl sulfoxide (DMSO) being the most commonly used solvent for

preparing stock solutions. It is practically insoluble in water and ethanol.[1]
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Solvent Reported Solubility
Concentration
(mM)

Notes

DMSO 10 mg/mL[2] 37.00 mM

Ultrasonic assistance

may be needed.

Hygroscopic DMSO

can reduce solubility;

use freshly opened

solvent.[2]

29 mg/mL[1] 107.29 mM

Moisture-absorbing

nature of DMSO can

impact solubility.[1]

54 mg/mL[5] 199.78 mM

Solubility may vary

slightly between

batches.[5]

Water Insoluble[1] -

Ethanol Insoluble[1] -

Note: The variability in reported DMSO solubility may be due to differences in the purity of

Voxtalisib, the grade and water content of the DMSO, and the methods used for dissolution

(e.g., sonication, heating).

PI3K/mTOR Signaling Pathway
The following diagram illustrates the PI3K/mTOR signaling pathway, highlighting the points of

inhibition by Voxtalisib.
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Caption: PI3K/mTOR signaling pathway with Voxtalisib inhibition points.
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Troubleshooting Guide
This guide addresses common issues encountered when preparing and using Voxtalisib in

aqueous buffers.

Issue 1: Precipitation upon dilution of DMSO stock
solution in aqueous buffer.
Cause: Voxtalisib is poorly soluble in aqueous solutions. When a concentrated DMSO stock is

diluted into an aqueous buffer, the final DMSO concentration may be too low to maintain

Voxtalisib in solution, leading to precipitation.

Solutions:

Optimize Final DMSO Concentration:

Keep the final DMSO concentration in your working solution as high as your experimental

system tolerates. Many cell lines can tolerate up to 0.5% DMSO, but it is crucial to

determine the specific tolerance of your system.

Prepare intermediate dilutions in a higher concentration of DMSO before the final dilution

into the aqueous buffer.

Use of Co-solvents and Excipients:

For in vitro and in vivo studies, the use of co-solvents is often necessary. The following

formulations have been reported to yield clear solutions at ≥ 1 mg/mL.[2]

Protocol 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.

Protocol 2: 10% DMSO, 90% (20% SBE-β-CD in Saline).

Protocol 3: 10% DMSO, 90% Corn Oil (for in vivo).

When preparing these formulations, add each solvent sequentially and ensure the solution

is clear before adding the next component.[6]

Physical Dissolution Aids:
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If precipitation occurs during preparation, gentle heating and/or sonication can aid in

dissolution.[2] Be cautious with heating, as it can potentially degrade the compound.

pH Adjustment:

The solubility of ionizable compounds can be influenced by pH.[7] While specific data on

Voxtalisib's pH-dependent solubility is limited, you can empirically test the solubility in

buffers with slightly different pH values if your experimental design allows.

Issue 2: Cloudiness or precipitation in cell culture media
over time.
Cause: Even if initially soluble, Voxtalisib can precipitate out of cell culture media over longer

incubation periods due to interactions with media components or changes in temperature and

pH.

Solutions:

Reduce Incubation Time:

If possible, design experiments with shorter incubation times with the compound.

Refresh Media and Compound:

For longer experiments, consider replacing the media with freshly prepared Voxtalisib
solution at regular intervals.

Serum Concentration:

Components in fetal bovine serum (FBS) can sometimes bind to small molecules and

affect their solubility and bioavailability. Test if varying the serum concentration impacts

precipitation.

Filtration:

After preparing the final working solution, filter it through a 0.22 µm syringe filter to remove

any undissolved particles or aggregates before adding it to your cells.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.medchemexpress.com/SAR245409.html
https://www.researchgate.net/publication/383620020_Influence_of_pH_on_the_Stability_of_Pharmaceutical_Compounds_in_Japan
https://www.benchchem.com/product/b1684596?utm_src=pdf-body
https://www.benchchem.com/product/b1684596?utm_src=pdf-body
https://www.benchchem.com/product/b1684596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Protocol for Preparing a 10 mM Voxtalisib Stock
Solution in DMSO

Materials:

Voxtalisib powder (Molar Mass: 270.29 g/mol )[2]

High-purity, anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

1. Weigh out 2.7 mg of Voxtalisib and place it in a sterile microcentrifuge tube.

2. Add 1 mL of anhydrous DMSO to the tube.

3. Vortex the solution thoroughly.

4. If necessary, use an ultrasonic water bath to aid dissolution until the solution is clear.[2]

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[2]

Protocol for Preparing a Working Solution for In Vitro
Assays (Example using Co-solvents)
This protocol is adapted from formulations designed for in vivo use but can be modified for in

vitro applications where higher concentrations in a quasi-aqueous environment are needed.

Materials:

10 mg/mL Voxtalisib in DMSO stock solution

PEG300
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Tween-80

Sterile saline or PBS

Procedure (to make 1 mL of ≥ 1 mg/mL working solution):[2]

1. In a sterile tube, add 100 µL of the 10 mg/mL Voxtalisib in DMSO stock solution.

2. Add 400 µL of PEG300 and mix until the solution is clear.

3. Add 50 µL of Tween-80 and mix until the solution is clear.

4. Add 450 µL of sterile saline or PBS to bring the final volume to 1 mL. Mix thoroughly.

5. Use this working solution immediately for your experiments.

Logical Workflow for Troubleshooting Voxtalisib
Solubility
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Caption: A logical workflow for addressing Voxtalisib precipitation issues.

Frequently Asked Questions (FAQs)
Q1: What is the best solvent to dissolve Voxtalisib?

A1: The recommended solvent for preparing stock solutions of Voxtalisib is high-purity,

anhydrous DMSO. It has a reported solubility of up to 54 mg/mL in DMSO.[5]

Q2: Why did my Voxtalisib precipitate when I added it to my cell culture medium?
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A2: Voxtalisib is poorly soluble in aqueous solutions like cell culture media. Precipitation likely

occurred because the final concentration of DMSO after dilution was insufficient to keep the

drug dissolved. To avoid this, ensure the final DMSO concentration is within a tolerable range

for your cells (typically ≤ 0.5%) but high enough to maintain solubility. Alternatively, consider

using a formulation with co-solvents like PEG300 and Tween-80 for your working solution.

Q3: Can I heat the Voxtalisib solution to get it to dissolve?

A3: Gentle heating can be used to aid dissolution if precipitation occurs during preparation.[2]

However, excessive or prolonged heating should be avoided as it may lead to degradation of

the compound. Sonication is another physical method that can be used.

Q4: How should I store my Voxtalisib stock solution?

A4: Voxtalisib stock solutions in DMSO should be aliquoted to avoid multiple freeze-thaw

cycles and stored at -20°C for short-term storage (up to 1 year) or -80°C for long-term storage

(up to 2 years).[2]

Q5: Is Voxtalisib stable in aqueous buffers?

A5: The stability of Voxtalisib in aqueous buffers, especially for extended periods, can be a

concern. It is recommended to prepare fresh working solutions for each experiment and use

them immediately. If precipitation is observed over the course of an experiment, it indicates that

the compound is not stable in that solution under those conditions.

Q6: What are the alternatives if I cannot use DMSO in my experiment?

A6: If DMSO is not suitable for your experimental system, you will need to use a co-solvent

system. A formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been

shown to be effective.[2] You may need to adapt this for your specific buffer system and

validate that the co-solvents do not interfere with your assay. Another option is to use

solubilizing agents like cyclodextrins (e.g., SBE-β-CD).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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